Cas no 29539-21-7 (1H-2-Benzopyran-1-one,3-methyl-)
29539-21-7 structure
Product Name:1H-2-Benzopyran-1-one,3-methyl-
CAS No:29539-21-7
MF:C10H8O2
MW:160.169322967529
CID:240449
PubChem ID:2301657
Update Time:2025-04-19
1H-2-Benzopyran-1-one,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-one,3-methyl-
- 3-methylisochromen-1-one
- 1H-2-Benzopyran-1-one,3-methyl
- 3-methyl-1H-isochromen-1-one
- 3-METHYL-ISOCHROMEN-1-ONE
- 3-methylisocoumarin
- 3-Methyl-isocumarin
- E87816
- 29539-21-7
- DTXSID50983935
- SCHEMBL295233
- AKOS000521783
- 6530-30-9
- 3-Methyl-1H-2-benzopyran-1-one
-
- Inchi： 1S/C10H8O2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
- InChI Key： KDNBBIYFOJMAEN-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C=C1C)=O
Computed Properties
- Exact Mass: 160.05200
- Monoisotopic Mass: 160.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.185
- Boiling Point: 270.4°C at 760 mmHg
- Flash Point: 107.7°C
- Refractive Index: 1.572
- PSA: 30.21000
- LogP: 2.10140
1H-2-Benzopyran-1-one,3-methyl- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-2-Benzopyran-1-one,3-methyl- Related Literature
-
Yanfei Liu,Jiaping Wu,Baiyang Qian,Yongjia Shang Org. Biomol. Chem. 2019 17 8768
-
Hao Wu,Yi-Chun Wang,Andrey Shatskiy,Qiu-Yan Li,Jian-Quan Liu,Markus D. K?rk?s,Xiang-Shan Wang Org. Biomol. Chem. 2021 19 6657
-
Huaqing Duan,Zhong Chen,Li Han,Yulin Feng,Yongming Zhu,Shilin Yang Org. Biomol. Chem. 2015 13 6782
-
Le Thi Ngoc Chuc,Thi Anh Hong Nguyen,Duen-Ren Hou Org. Biomol. Chem. 2020 18 2758
-
Shian Ying,Jiakun Yuan,Shuai Zhang,Qian Sun,Yanfeng Dai,Xianfeng Qiao,Dezhi Yang,Jiangshan Chen,Dongge Ma J. Mater. Chem. C 2019 7 7114
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